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Compound of Interest

Compound Name: Myristanilide

CAS No.: 622-56-0

Cat. No.: B1581526

Get Quote

Executive Summary
Myristanilide (N-Phenyltetradecanamide) is a lipophilic organic amide commonly used as a

surfactant intermediate or research standard.[1] While it possesses moderate acute toxicity, its

primary disposal risk lies in aquatic toxicity and persistence.[1]

This guide replaces generic "waste bin" mentality with a causal, chemically grounded disposal

strategy. The core directive is absolute segregation from aqueous waste streams to prevent

environmental leaching and ensure complete thermal destruction via incineration.[1]

Part 1: Chemical Intelligence & Hazard Profile
Understanding the molecule dictates the disposal method.

Myristanilide combines a long fatty acid chain (C14) with an aniline moiety.[1] This structure

creates specific handling requirements:

Lipophilicity: It will not dissolve in water.[1] Flushing it down the drain is not only illegal but

mechanically disastrous (clogging) and environmentally negligent.[1]
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Amide Bond Stability: The molecule is thermally stable.[1] Low-temperature incineration may

result in incomplete combustion.[1] High-temperature oxidation is required to break the

amide bond and safely mineralize the nitrogen content.[1]

Table 1: Physicochemical & Hazard Data
Parameter Specification Operational Implication

CAS Number 622-56-0
Use for waste labeling and

inventory tracking.[1]

Physical State Solid (Waxy/Crystalline)

Requires particulate-grade

respiratory protection if dust is

generated.[1]

Solubility
Insoluble in water; Soluble in

Ethanol, Chloroform

Never attempt to dilute with

water for disposal.[1]

GHS Classification

H302: Harmful if

swallowedH402: Harmful to

aquatic life

Zero-tolerance policy for sink

disposal.[1]

Incompatibilities Strong Oxidizing Agents

Do not co-mingle with nitrates,

perchlorates, or peroxides in

waste drums.[1]

Part 2: Disposal Decision Logic (Workflow)
Effective disposal requires characterizing the physical state of the waste before selecting the

waste stream.[1]

Diagram 1: Waste Stream Decision Matrix
Caption: Logical flow for categorizing Myristanilide waste based on physical state and solvent

composition.
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Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired stock, synthesis yield, or spill cleanup material.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a UN-rated

fiber drum.[1]
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Bagging: Double-bag the solid in clear polyethylene bags (minimum 2 mil thickness) before

placing it in the drum. This prevents dust inhalation risks for waste handlers.[1]

Labeling:

Primary Constituent: Myristanilide (CAS 622-56-0).[1][2]

Hazard Check: Toxic (Acute), Irritant.[1][3]

Note: "Solid Organic Waste - No Oxidizers."[1]

Verification: Ensure the lid is gasket-sealed. Volatiles are low, but moisture ingress can

degrade the container.[1]

Protocol B: Liquid Waste (Solutions)
Use this for mother liquors, wash solvents, or NMR samples.

Solvent Identification: Determine the primary solvent.[1]

Scenario 1 (Chloroform/DCM): Dispose in Halogenated waste carboy.[1]

Scenario 2 (Methanol/Ethanol/DMSO): Dispose in Non-Halogenated waste carboy.[1]

Concentration Check: If the concentration of Myristanilide is >10%, note this on the tag.

High concentrations of amides can alter the viscosity of the waste mix.[1]

pH Neutrality: Ensure the solution is neutral (pH 6-8). If the synthesis involved acid chlorides,

neutralize with bicarbonate before adding to the organic waste drum to prevent pressure

buildup.

Protocol C: Empty Containers & Contaminated Debris
Use this for original vendor bottles or weigh boats.

Triple Rinse: Rinse the empty container three times with a small volume of Ethanol or

Acetone.[1]
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Action: Pour the rinsate into the Liquid Waste stream (Protocol B).[1] Do not pour rinsate

down the drain.[1]

Defacing: Cross out the original label. Mark as "Empty."

Disposal: Once triple-rinsed and dried, the container can generally be discarded in standard

glass/plastic trash (verify with local EHS regulations).[1] Caps must be removed to prevent

pressure differential.[1]

Part 4: Emergency Response & Spill Management
In the event of accidental release, the priority is containing the spread to prevent aquatic

contamination.

Diagram 2: Spill Response & Fate
Caption: Immediate response workflow for solid or liquid spills.
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[1][4]

Self-Validating Safety Checklist
Before leaving the lab, verify the following:

No Drain Disposal: Confirm no aqueous washes containing the substance were sewered.[1]

Segregation: Confirm Myristanilide waste is not mixed with strong oxidizers (Nitric acid,

Peroxides).[1]
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Labeling: Waste container is tagged with "CAS 622-56-0" and "Toxic to Aquatic Life."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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